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Compound of Interest

Compound Name: Fadraciclib

Cat. No.: B1671856

Technical Support Center: Fadraciclib

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the long-term storage, stability, and handling of
Fadraciclib.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended long-term storage condition for Fadraciclib powder?

Al: For long-term storage, Fadraciclib in its solid (powder) form should be stored at -20°C.[1]
[2][3][4] Under these conditions, it is stable for at least three to four years.[1][2] Some suppliers
also indicate that storage at 4°C is suitable for shorter periods of up to six months.[3]

Q2: How should Fadraciclib be handled upon receipt?

A2: Fadraciclib is typically shipped at room temperature.[1][5] Once received, the powder
should be stored at -20°C for long-term stability.[1][2][3][4]

Q3: What is the stability of Fadraciclib once it is dissolved in a solvent?

A3: The stability of Fadraciclib in a solvent is significantly less than in its solid form and
depends on the storage temperature. Stock solutions in DMSO can be stored at -80°C for up to
one year or at -20°C for one to six months.[2][3][6] To avoid repeated freeze-thaw cycles, it is
recommended to aliquot the stock solutions into smaller volumes.[2]
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Q4: In which solvents is Fadraciclib soluble?

A4: Fadraciclib is soluble in DMSO.[1][2] For in vivo studies, formulations often involve a
combination of DMSO, PEG300, Tween-80, and either an aqueous solution or corn oil.[2][6] It
is advised to use fresh, moisture-free DMSO as its hygroscopic nature can reduce the solubility
of Fadraciclib.[2]

Q5: Are there any known incompatibilities for Fadraciclib?

A5: Yes, Fadraciclib is incompatible with strong acids and alkalis, as well as strong oxidizing
and reducing agents.[7] Contact with these substances should be avoided to prevent
degradation.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Difficulty dissolving Fadraciclib

powder

1. Use of old or moisture-
absorbed DMSO. 2. Incorrect

solvent. 3. Insufficient mixing.

1. Use fresh, anhydrous
DMSO.[2] 2. Confirm that
DMSO is the appropriate
solvent for your intended
concentration.[1][2] 3. Gentle
heating and/or sonication can
aid in the dissolution of the
compound in some

formulations.[6]

Precipitation observed in stock

solution after thawing

1. Solution concentration is too
high for the storage
temperature. 2. Repeated

freeze-thaw cycles.

1. Gently warm the solution
and vortex to redissolve. If the
issue persists, consider
preparing a more dilute stock
solution. 2. Prepare smaller
aliquots of the stock solution to
avoid multiple freeze-thaw

cycles.[2]

Unexpected loss of biological

activity in experiments

1. Improper storage of the
stock solution. 2. Degradation
of the compound due to age or
improper handling. 3. For in
vivo formulations, the working
solution was not used

immediately.

1. Ensure stock solutions are
stored at -80°C for long-term
stability and have not been
subjected to frequent freeze-
thaw cycles.[2][6] 2. Use a
fresh vial of Fadraciclib powder
to prepare a new stock
solution. 3. It is recommended
that working solutions for in
vivo experiments be prepared
freshly on the day of use.[2][6]

Color change in the solid

compound or solution

1. Potential degradation due to
exposure to light, incompatible
substances, or improper

storage temperatures.

1. Discard the
compound/solution. Use a
new, properly stored vial of
Fadraciclib. Ensure storage

conditions protect from light
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and are maintained at the

recommended temperature.

Storage and Stability Data

Solid Fadraciclib

Storage ) N
Duration Stability Reference
Temperature
-20°C > 4 years Stable [1]
-20°C 3 years Stable [2][4]
4°C 2 years Stable [4]
4°C 6 months Stable [3]

Fadraciclib in Solvent (DMSO)

Storage . .

Duration Stability Reference
Temperature
-80°C 1 year Stable [2][41[6]
-20°C 6 months Stable [31[41[6]
-20°C 1 month Stable [2]

Experimental Protocols

Protocol for Preparation of Fadraciclib Stock Solution
e Materials:
o Fadraciclib powder

o Anhydrous DMSO
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o Sterile microcentrifuge tubes or vials
o Vortex mixer

o Calibrated pipette

e Procedure:

1. Allow the Fadraciclib vial to equilibrate to room temperature before opening to prevent
condensation.

2. Weigh the desired amount of Fadraciclib powder in a sterile tube.

3. Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM or 80 mg/mL).[2][6]

4. Vortex the solution until the Fadraciclib is completely dissolved. Gentle warming or
sonication may be applied if necessary.

5. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

6. Store the aliquots at -80°C for long-term storage (up to 1 year).[2][4][6]

Visualizations
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Fadraciclib Stability Assessment Workflow
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Caption: Workflow for assessing the stability of Fadraciclib.
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Fadraciclib Signaling Pathway

Fadraciclib
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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